3-amino-4-chloro-N-(1-hydroxynaphthalen-2-yl)benzamide
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Overview
Description
“3-amino-4-chloro-N-(1-hydroxynaphthalen-2-yl)benzamide” is a chemical compound. It is an amide derivative . It is slightly soluble in water and soluble in many organic solvents .
Synthesis Analysis
The synthesis of such compounds often involves multi-component condensation reactions . For example, substituted 2-amino benzothiazoles can be coupled with N-phenyl anthranilic acid to yield intermediate compounds . These intermediate compounds can then be treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of “3-amino-4-chloro-N-(1-hydroxynaphthalen-2-yl)benzamide” would include an amide group (CONH2), a chloro group (Cl), and a naphthalene ring with a hydroxy group (OH) at the 1-position .Chemical Reactions Analysis
One possible reaction that “3-amino-4-chloro-N-(1-hydroxynaphthalen-2-yl)benzamide” can undergo is the Suzuki coupling reaction with phenyl boronic acid . This reaction can form the corresponding biaryl aniline derivative .Scientific Research Applications
Suzuki–Miyaura Coupling Reagent
3-amino-4-chloro-N-(1-hydroxynaphthalen-2-yl)benzamide: serves as a valuable reagent in Suzuki–Miyaura (SM) cross-coupling reactions. Here’s why:
- Role : The compound acts as an organoboron reagent, participating in transmetalation during the SM coupling process. Transmetalation involves the transfer of nucleophilic organic groups from boron to palladium, leading to the formation of new C–C bonds .
Benzylic Position Reactivity
The benzylic position of organic compounds plays a crucial role in various reactions. Here’s how our compound fits in:
- Reactivity : The benzylic position in 3-amino-4-chloro-N-(1-hydroxynaphthalen-2-yl)benzamide is adjacent to the amide group. Benzylic halides typically react via SN1 or SN2 pathways, depending on their substitution pattern. In this case, the resonance-stabilized carbocation formed during SN1 reactions contributes to its reactivity .
Future Directions
The future directions for “3-amino-4-chloro-N-(1-hydroxynaphthalen-2-yl)benzamide” could involve the development of novel Hsp90 inhibitors that offer selective suppression of Hsp90 isoforms or specific disruption of Hsp90-co-chaperone protein-protein interactions . These inhibitors are expected to show satisfactory efficacy and safety profiles .
properties
IUPAC Name |
3-amino-4-chloro-N-(1-hydroxynaphthalen-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O2/c18-13-7-5-11(9-14(13)19)17(22)20-15-8-6-10-3-1-2-4-12(10)16(15)21/h1-9,21H,19H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYPHUKKIZFUWMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2O)NC(=O)C3=CC(=C(C=C3)Cl)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301209787 |
Source
|
Record name | 3-Amino-4-chloro-N-(1-hydroxy-2-naphthalenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301209787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-4-chloro-N-(1-hydroxynaphthalen-2-yl)benzamide | |
CAS RN |
313536-72-0 |
Source
|
Record name | 3-Amino-4-chloro-N-(1-hydroxy-2-naphthalenyl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=313536-72-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-4-chloro-N-(1-hydroxy-2-naphthalenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301209787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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